Cas no 55810-81-6 (Benzo[b]thiophene, 5-chloro-2-(chloromethyl)-)

Benzo[b]thiophene, 5-chloro-2-(chloromethyl)- structure
55810-81-6 structure
Product Name:Benzo[b]thiophene, 5-chloro-2-(chloromethyl)-
CAS No:55810-81-6
MF:C9H6Cl2S
MW:217.114939212799
CID:1595666
PubChem ID:15133756
Update Time:2025-04-21

Benzo[b]thiophene, 5-chloro-2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 5-chloro-2-(chloromethyl)-
    • DCCJHTKJPWNREI-UHFFFAOYSA-N
    • 5-Chloro-2-(chloromethyl)benzo[b]thiophene
    • 5-chloro-2-chloromethyl-benzo[b]thiophene
    • 55810-81-6
    • DTXSID301266484
    • SCHEMBL2080656
    • Inchi: 1S/C9H6Cl2S/c10-5-8-4-6-3-7(11)1-2-9(6)12-8/h1-4H,5H2
    • InChI Key: DCCJHTKJPWNREI-UHFFFAOYSA-N
    • SMILES: ClCC1=CC2C=C(C=CC=2S1)Cl

Computed Properties

  • Exact Mass: 215.95688
  • Monoisotopic Mass: 215.9567268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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